Cas no 94159-32-7 (2-(4-Methylthiazol-5-yl)ethyl Hexanoate)

• Product Name: 2-(4-Methylthiazol-5-yl)ethyl Hexanoate
• CAS No: 94159-32-7
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• MDL: MFCD09032914
• CID: 61697
• PubChem ID: 253661502
• Update Time: 2025-11-02

2-(4-Methylthiazol-5-yl)ethyl Hexanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylthiazol-5-yl)ethyl hexanoate
• 2-(4-Methyl-1,3-thiazol-5-yl)ethyl hexanoate
• 2-(4-Methyl-5-thiazolyl)ethyl Hexanoate
• L-GLUTAMIC ACID Γ-(2,2,2-TRICHLOROETHYL) ESTER
• Hexanoic Acid 2-(4-Methyl-5-thiazolyl)ethyl Ester
• 5-(2-Hexanoyloxyethyl)-4-methylthiazole
• Sulfurol hexanate
• 9J734HMU58
• sulfuryl hexanoate
• KSC496G0T
• Caproic acid 2-(4-methylthiazol-5-yl)ethyl ester
• M2491
• 159S327
• 2-(4-METHYL-5-THIAZOLYL)ETHYL HEXANOATE [FHFI]
• FT-0651704
• D91604
• EINECS 303-210-3
• AKOS015839672
• 2-(4-Methylthiazol-5-yl)ethylhexanoate
• UNII-9J734HMU58
• SCHEMBL3505042
• MFCD09032914
• NS00065537
• Q27272618
• FEMA NO. 4279
• 94159-32-7
• AMY40626
• A844848
• HEXANOIC ACID, 2-(4-METHYL-5-THIAZOLYL)ETHYL ESTER
• AS-64104
• DTXSID00240863
• 4-methyl-5-thiazolylethanylhexanoate
• VJULDCZELAIZHC-UHFFFAOYSA-N
• DTXCID30163354
• 2-(4-Methylthiazol-5-yl)ethyl Hexanoate

• MDL： MFCD09032914
• Inchi： 1S/C12H19NO2S/c1-3-4-5-6-12(14)15-8-7-11-10(2)13-9-16-11/h9H,3-8H2,1-2H3
• InChI Key： VJULDCZELAIZHC-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCOC(CCCCC)=O

Computed Properties

• Exact Mass: 241.11400
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 152°C/3mmHg(lit.)
• Flash Point: 158.3±23.7 °C
• Refractive Index: 1.4900 to 1.4940
• PSA: 67.43000
• LogP: 3.11750
• FEMA: 4279 | 2-(4-METHYL-5-THIAZOLYL)ETHYL HEXANOATE
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Methylthiazol-5-yl)ethyl Hexanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 4,5-disubstituted thiazoles

Additional information on 2-(4-Methylthiazol-5-yl)ethyl Hexanoate

Comprehensive Overview of 2-(4-Methylthiazol-5-yl)ethyl Hexanoate (CAS No. 94159-32-7)

2-(4-Methylthiazol-5-yl)ethyl Hexanoate (CAS No. 94159-32-7) is a synthetic ester compound that has garnered significant attention in the fields of flavor and fragrance industries, as well as in cosmetic formulations. This compound, characterized by its unique thiazole ring structure, is widely recognized for its ability to impart fruity and green olfactory notes, making it a popular choice for perfumers and food technologists alike.

The molecular structure of 2-(4-Methylthiazol-5-yl)ethyl Hexanoate combines a hexanoate moiety with a 4-methylthiazole group, resulting in a compound that exhibits both lipophilic and volatile properties. This dual functionality allows it to be used in a variety of applications, including personal care products, air fresheners, and even food flavorings. Recent trends in the clean beauty movement and sustainable sourcing have further propelled interest in this compound, as researchers explore its potential as a bio-based alternative to traditional synthetic ingredients.

One of the most frequently searched questions about 2-(4-Methylthiazol-5-yl)ethyl Hexanoate is its safety profile. Extensive studies have shown that this compound is non-irritating and non-sensitizing when used in recommended concentrations, making it suitable for dermatologically tested products. Additionally, its low environmental persistence aligns with the growing demand for eco-friendly ingredients in the cosmetic and food industries.

In the context of synthetic chemistry, 2-(4-Methylthiazol-5-yl)ethyl Hexanoate is often synthesized via esterification reactions between 4-methylthiazole-5-ethanol and hexanoic acid. This process is highly efficient and scalable, which contributes to its cost-effectiveness in industrial applications. The compound’s stability under varying pH conditions also makes it a versatile ingredient in formulation science.

Another area of interest is the compound’s role in flavor enhancement. Its ability to mimic tropical fruit and herbal nuances has led to its inclusion in beverage and confectionery products. With the rise of plant-based diets, there is increasing research into how 2-(4-Methylthiazol-5-yl)ethyl Hexanoate can be used to replicate natural flavors in vegan-friendly food products.

From a market perspective, the demand for 2-(4-Methylthiazol-5-yl)ethyl Hexanoate is expected to grow, driven by the expanding personal care and food industries. Its compatibility with green chemistry principles and regulatory compliance (e.g., IFRA and FDA approvals) further enhances its appeal. As consumers become more discerning about ingredient transparency, this compound stands out for its well-documented safety and efficacy.

In summary, 2-(4-Methylthiazol-5-yl)ethyl Hexanoate (CAS No. 94159-32-7) is a multifaceted compound with broad applications in flavor, fragrance, and cosmetic sciences. Its unique sensory properties, safety, and sustainability make it a valuable asset for formulators and researchers aiming to meet the evolving demands of modern consumers.